Cas no 932539-69-0 ({6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid)

{6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid is a structurally complex tetrahydroisoquinoline derivative featuring a sulfonyl and acetic acid functional group. Its key advantages include high purity and stability, making it suitable for pharmaceutical research and development, particularly in the study of enzyme inhibition or receptor modulation. The compound's distinct substitution pattern—dimethoxy and methoxyphenyl sulfonyl groups—enhances its potential as a scaffold for bioactive molecule design. Its acetic acid moiety further allows for derivatization or conjugation, broadening its utility in medicinal chemistry applications. This compound is typically synthesized under controlled conditions to ensure reproducibility and consistency for research purposes.
{6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid structure
932539-69-0 structure
Product name:{6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid
CAS No:932539-69-0
MF:C20H23NO7S
MW:421.464124917984
MDL:MFCD09843790
CID:4720323

{6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • {6,7-dimethoxy-2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid
    • (6,7-Dimethoxy-2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
    • 2-(6,7-dimethoxy-2-((4-methoxyphenyl)sulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
    • BBL031533
    • STK719896
    • 1-isoquinolineacetic acid, 1,2,3,4-tetrahydro-6,7-dimethoxy-2-[(4-methoxyphenyl)sulfonyl]-
    • 2-{6,7-dimethoxy-2-[(4-methoxyphenyl)sulfon
    • {6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid
    • MDL: MFCD09843790
    • Inchi: 1S/C20H23NO7S/c1-26-14-4-6-15(7-5-14)29(24,25)21-9-8-13-10-18(27-2)19(28-3)11-16(13)17(21)12-20(22)23/h4-7,10-11,17H,8-9,12H2,1-3H3,(H,22,23)
    • InChI Key: IINYWAVKDFXXHF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)(N1CCC2C=C(C(=CC=2C1CC(=O)O)OC)OC)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 656
  • Topological Polar Surface Area: 111

{6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
OTAVAchemicals
3460187-500MG
2-[6,7-dimethoxy-2-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
932539-69-0 95%
500MG
$200 2023-07-05
TRC
D136340-2000mg
{6,7-Dimethoxy-2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid
932539-69-0
2g
$ 505.00 2022-06-05
OTAVAchemicals
3460187-100MG
2-[6,7-dimethoxy-2-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
932539-69-0 95%
100MG
$100 2023-07-05
A2B Chem LLC
AX44953-500mg
(6,7-Dimethoxy-2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
932539-69-0 >95%
500mg
$370.00 2024-07-18
abcr
AB417228-1 g
{6,7-Dimethoxy-2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid
932539-69-0
1g
€172.20 2023-04-24
OTAVAchemicals
3460187-250MG
2-[6,7-dimethoxy-2-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
932539-69-0 95%
250MG
$150 2023-07-05
abcr
AB417228-500 mg
{6,7-Dimethoxy-2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid
932539-69-0
500MG
€151.00 2023-02-03
TRC
D136340-1000mg
{6,7-Dimethoxy-2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid
932539-69-0
1g
$ 315.00 2022-06-05
TRC
D136340-500mg
{6,7-Dimethoxy-2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid
932539-69-0
500mg
$ 195.00 2022-06-05
abcr
AB417228-1g
{6,7-Dimethoxy-2-[(4-methoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid; .
932539-69-0
1g
€173.00 2024-06-07

{6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid Related Literature

Additional information on {6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid

{6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid (CAS No. 932539-69-0): A Comprehensive Overview

{6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid (CAS No. 932539-69-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines and features a unique combination of functional groups that contribute to its diverse biological activities. The compound's structure includes a sulfonyl group, methoxy substituents, and an acetic acid moiety, which collectively endow it with potential therapeutic applications.

The tetrahydroisoquinoline scaffold is well-known for its biological significance and has been extensively studied for its pharmacological properties. Compounds derived from this scaffold have shown promise in various therapeutic areas, including neurodegenerative diseases, cancer, and cardiovascular disorders. The presence of the sulfonyl group in {6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid adds an additional layer of complexity and reactivity, which can influence its interactions with biological targets.

Recent research has highlighted the potential of {6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid as a lead compound for the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the levels of reactive oxygen species (ROS) in cellular models.

In addition to its anti-inflammatory and antioxidant effects, {6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid has also been investigated for its potential neuroprotective properties. Preclinical studies have indicated that this compound can protect neuronal cells from oxidative damage and apoptosis induced by various stressors. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of {6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid has also been studied to assess its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and demonstrates good bioavailability. It also shows low toxicity in animal models, which is a crucial factor for its further development as a therapeutic agent.

Furthermore, the structural features of {6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid make it an attractive target for structure-based drug design. Computational studies have identified key interactions between the compound and its putative biological targets. These insights can guide the rational design of more potent and selective analogs with improved therapeutic profiles.

In conclusion, {6,7-Dimethoxy-2-(4-methoxyphenyl)sulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl}acetic acid (CAS No. 932539-69-0) is a multifunctional compound with significant potential in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an important focus of ongoing research in medicinal chemistry and pharmacology. As more studies are conducted to elucidate its mechanisms of action and optimize its properties for clinical use, this compound is likely to play a pivotal role in advancing our understanding and treatment of various diseases.

Recommend Articles

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd